Cas no 959237-10-6 (1-ethyl-4-(methylamino)methylpyrrolidin-2-one)

1-ethyl-4-(methylamino)methylpyrrolidin-2-one structure
959237-10-6 structure
Product Name:1-ethyl-4-(methylamino)methylpyrrolidin-2-one
CAS No:959237-10-6
MF:C8H16N2O
MW:156.225441932678
MDL:MFCD09864228
CID:1001829
PubChem ID:329776758
Update Time:2024-10-25

1-ethyl-4-(methylamino)methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-Ethyl-4-((methylamino)methyl)pyrrolidin-2-one
    • 1-ethyl-4-(methylaminomethyl)pyrrolidin-2-one
    • 1-ethyl-4-[(methylamino)methyl]pyrrolidin-2-one
    • X2048
    • 1-Ethyl-4-[(methylamino)methyl]-2-pyrrolidinone (ACI)
    • SCHEMBL13940168
    • CS-0325594
    • 959237-10-6
    • 1-Ethyl-4-[(methylamino)methyl]pyrrolidin-2-one, AldrichCPR
    • DB-031991
    • MFCD09864228
    • AKOS006281445
    • 1-Ethyl-4-[(methylamino)methyl]-2-pyrrolidinone
    • BS-38783
    • DTXSID10672373
    • 1-ethyl-4-(methylamino)methylpyrrolidin-2-one
    • MDL： MFCD09864228
    • Inchi： 1S/C8H16N2O/c1-3-10-6-7(5-9-2)4-8(10)11/h7,9H,3-6H2,1-2H3
    • InChI Key： ULMIVQRUJOTETO-UHFFFAOYSA-N
    • SMILES： O=C1CC(CNC)CN1CC

Computed Properties

  • Exact Mass: 156.12600
  • Monoisotopic Mass: 156.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.34000
  • LogP: 0.40300

1-ethyl-4-(methylamino)methylpyrrolidin-2-one Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

1-ethyl-4-(methylamino)methylpyrrolidin-2-one Customs Data

  • HS CODE：2933790090
  • Customs Data：

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

1-ethyl-4-(methylamino)methylpyrrolidin-2-one Pricemore >>

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abcr
AB215291-1 g
1-Ethyl-4-[(methylamino)methyl]-2-pyrrolidinone; 95%
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abcr
AB215291-5 g
1-Ethyl-4-[(methylamino)methyl]-2-pyrrolidinone; 95%
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 €186.30 2023-07-20
abcr
AB215291-10 g
1-Ethyl-4-[(methylamino)methyl]-2-pyrrolidinone; 95%
 959237-10-6
10 g
 €269.00 2023-07-20
abcr
AB215291-25 g
1-Ethyl-4-[(methylamino)methyl]-2-pyrrolidinone; 95%
 959237-10-6
25 g
 €465.60 2023-07-20
abcr
AB215291-50 g
1-Ethyl-4-[(methylamino)methyl]-2-pyrrolidinone; 95%
 959237-10-6
50g
 €1,276.20 2022-06-11

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